Cas no 138229-19-3 (Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester)

• Product Name: Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester
• CAS No: 138229-19-3
• MF: C₉H₇F₂NO₄
• MW: 231.152989625931
• CID: 3719461
• PubChem ID: 54178547
• Update Time: 2025-04-22

Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester
• Methyl 3-(difluoromethyl)-2-nitrobenzoate
• 138229-19-3
• SCHEMBL3780457
• PADYPGYPQQKHJK-UHFFFAOYSA-N

• Inchi： 1S/C9H7F2NO4/c1-16-9(13)6-4-2-3-5(8(10)11)7(6)12(14)15/h2-4,8H,1H3
• InChI Key： PADYPGYPQQKHJK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(C(F)F)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 231.03431403Da
• Monoisotopic Mass: 231.03431403Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų